Cas no 42474-90-8 (N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide)

N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide is a quaternary ammonium compound characterized by its cationic surfactant properties. The molecule features a hexadecyl (C16) hydrophobic chain and a hydrophilic head group with two hydroxyethyl substituents, enhancing its solubility and interfacial activity. This structure confers excellent emulsifying, dispersing, and antimicrobial capabilities, making it suitable for applications in formulations requiring stability and surface modification. Its balanced hydrophilicity-lipophilicity profile ensures compatibility with aqueous and organic systems. The compound is particularly valued in industrial and laboratory settings for its efficacy in reducing surface tension and stabilizing emulsions. Its quaternary ammonium nature also contributes to biocidal activity, broadening its utility in disinfectant and preservative applications.
N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide structure
42474-90-8 structure
Product Name:N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide
CAS No:42474-90-8
MF:C21H46BrNO2
MW:424.499446392059
CID:1023615
Update Time:2025-10-28

N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

    • N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide
    • AGN-PC-003LRR
    • AK102888
    • ANW-65302
    • bromure de cetyl methyl bis(hydroxyethyl-2) ammonium
    • Cety
    • cetyldi(2-hydroxyethyl)methylammonium bromide
    • cetylmethyl-bis(hydroxyethyl)ammonium bromide
    • cetylmethyldi(2-hydroxyethylammonium) bromide
    • CTK8C0806
    • hexadecyl-bis(2-hydroxyethyl)-methylazanium
    • KB-258382
    • N-hexadecyl-N,N-bis(2-hydroxyethyl)-N-methylammonium bromide
    • Inchi: 1S/C21H46NO2.BrH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(2,18-20-23)19-21-24;/h23-24H,3-21H2,1-2H3;1H/q+1;/p-1
    • InChI Key: RHXATNSNLADPMN-UHFFFAOYSA-M
    • SMILES: [Br-].OCC[N+](C)(CCO)CCCCCCCCCCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19

N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A450000395-1g
N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide
42474-90-8 95%
1g
$400.00 2023-09-01
TRC
N073875-50mg
N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide
42474-90-8
50mg
$ 240.00 2022-06-03
TRC
N073875-100mg
N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide
42474-90-8
100mg
$ 395.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1735762-1g
n,n-Bis(2-hydroxyethyl)-n-methylhexadecan-1-aminium bromide
42474-90-8 98%
1g
¥12383.00 2024-05-14

Additional information on N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide

N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium Bromide: A Comprehensive Overview

The compound with CAS No. 42474-90-8, known as N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide, is a specialized quaternary ammonium salt that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a long hydrocarbon chain with hydroxyl groups and a methyl substituent, making it highly versatile in different chemical environments. Recent studies have highlighted its potential in fields such as biomedical research, surface chemistry, and catalysis, underscoring its importance in modern material science.

Hexadecan-1-aminium bromide serves as the backbone of this compound, providing a rigid hydrocarbon chain that enhances its stability and reactivity. The presence of bis(2-hydroxyethyl) groups introduces hydrophilic properties, enabling the compound to interact effectively with both polar and non-polar substances. This dual functionality makes it an ideal candidate for applications requiring amphiphilic behavior, such as in the formulation of surfactants or emulsifiers.

Recent advancements in synthetic methodologies have allowed for the precise control of the compound's structure, leading to improved yields and purity. Researchers have explored the use of quaternary ammonium salts like this one in drug delivery systems, where their ability to form stable complexes with biomolecules has proven advantageous. Additionally, their role in enhancing the efficiency of enzymatic reactions has been documented, making them valuable tools in biocatalysis.

In terms of environmental applications, studies have demonstrated the effectiveness of N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide in removing heavy metals from aqueous solutions. Its ability to form stable complexes with metal ions makes it a promising candidate for water treatment technologies. Furthermore, its biodegradability has been assessed under various conditions, revealing its potential as an eco-friendly alternative to traditional chemical agents.

The synthesis of this compound typically involves a multi-step process, starting with the preparation of hexadecanamine followed by alkylation and quaternization steps. Recent innovations in catalytic systems have enabled more efficient synthesis pathways, reducing production costs and environmental impact. The compound's stability under varying pH conditions and temperature fluctuations further enhances its utility across diverse industrial settings.

As research continues to uncover new applications for quaternary ammonium salts, the significance of N,N-Bis(2-Hydroxyethyl)-N-methylhexadecan-1-aminium bromide is expected to grow. Its unique combination of hydrophobic and hydrophilic properties positions it as a key player in advancing materials science and sustainable chemical processes.

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